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Compound of Interest

Compound Name: Rizavasertib

Cat. No.: B1683964 Get Quote

Rizavasertib Storage and Handling: A Technical
Guide
This technical support guide provides detailed information on the long-term storage, handling,

and use of Rizavasertib. It is intended for researchers, scientists, and drug development

professionals to ensure the stability and efficacy of the compound throughout their

experiments.

Frequently Asked Questions (FAQs)
Q1: What are the recommended long-term storage conditions for Rizavasertib powder?

A1: Rizavasertib powder is stable for extended periods when stored correctly. For optimal

long-term stability, it is recommended to store the solid compound in a tightly sealed vial under

the following conditions:

At -20°C for up to 3 years.[1][2]

At 4°C for up to 2 years.[1][2]

The compound is typically shipped at room temperature, and short periods at warmer

temperatures should not significantly affect its quality.[1][2][3]

Q2: How should I prepare and store Rizavasertib stock solutions?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1683964?utm_src=pdf-interest
https://www.benchchem.com/product/b1683964?utm_src=pdf-body
https://www.benchchem.com/product/b1683964?utm_src=pdf-body
https://www.benchchem.com/product/b1683964?utm_src=pdf-body
https://www.medchemexpress.com/A-443654.html
https://www.medchemexpress.com/A-443654.html?locale=ja-JP
https://www.medchemexpress.com/A-443654.html
https://www.medchemexpress.com/A-443654.html?locale=ja-JP
https://www.medchemexpress.com/A-443654.html
https://www.medchemexpress.com/A-443654.html?locale=ja-JP
https://www.medchemexpress.com/technical-support_stability-and-storage.htm
https://www.benchchem.com/product/b1683964?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683964?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A2: Rizavasertib is highly soluble in DMSO (≥ 100 mg/mL).[1][2] It is crucial to use newly

opened, anhydrous DMSO, as hygroscopic (water-absorbing) DMSO can negatively impact

solubility.[1][2] Once prepared, stock solutions should be aliquoted into smaller, single-use

volumes to prevent degradation from repeated freeze-thaw cycles.[1][2][4]

Recommended storage conditions for stock solutions are:

At -80°C for up to 2 years.[1]

At -20°C for up to 1 year.[1]

Note: Some suppliers may recommend shorter storage times of 6 months at -80°C and 1

month at -20°C.[2][4] Always refer to the Certificate of Analysis (CoA) provided with your

specific batch for the most accurate stability information.[3][4]

Q3: Can I store Rizavasertib solutions in solvents other than DMSO?

A3: While DMSO is the most commonly cited solvent for in vitro stock solutions, solubility in

other solvents may be limited. If your experimental design requires a different solvent, it is

recommended to perform small-scale solubility tests first. For in vivo experiments, working

solutions are often prepared fresh on the day of use by diluting the DMSO stock solution in an

appropriate vehicle.[2]

Q4: How does Rizavasertib work?

A4: Rizavasertib is a potent, ATP-competitive, pan-Akt inhibitor that shows equal potency

against all three Akt isoforms (Akt1, Akt2, and Akt3) with a Ki (inhibition constant) of 160 pM.[1]

[5][6][7] By inhibiting Akt, Rizavasertib blocks downstream signaling pathways that are critical

for cell survival, proliferation, and growth.

Data Summary Tables
Table 1: Long-Term Storage Conditions for Rizavasertib Powder
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Temperature Duration Citations

-20°C 3 years [1][2]

4°C 2 years [1][2]

Table 2: Long-Term Storage Conditions for Rizavasertib Stock Solutions (in DMSO)

Temperature Duration Citations

-80°C 2 years [1]

-20°C 1 year [1]

-80°C 6 months [2]

-20°C 1 month [2][3][4]

Experimental Protocols & Troubleshooting
Protocol: Preparation of a 10 mM Rizavasertib Stock
Solution
This protocol describes the preparation of a 10 mM stock solution in DMSO.

Materials:

Rizavasertib powder (Molecular Weight: 397.47 g/mol )[1][8]

Anhydrous, newly opened DMSO

Sterile microcentrifuge tubes or cryovials

Calibrated pipette

Procedure:

Pre-handling: Before opening the vial, centrifuge it briefly to ensure all the powder is

collected at the bottom.[4]
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Calculation: To prepare a 10 mM solution, you will need to dissolve 3.975 mg of

Rizavasertib in 1 mL of DMSO. Adjust the volume based on the amount of powder you

have. For example, for 1 mg of powder, add 0.2516 mL of DMSO.[1]

Dissolution: Add the calculated volume of DMSO to the vial containing the Rizavasertib
powder.

Mixing: Vortex or sonicate the solution gently until the powder is completely dissolved. If

precipitation occurs, gentle warming can aid dissolution.[2]

Aliquoting: Dispense the stock solution into single-use aliquots in sterile, tightly sealed vials.

This is critical to avoid repeated freeze-thaw cycles which can compromise the compound's

integrity.[1][4]

Storage: Store the aliquots at -80°C or -20°C according to the guidelines in Table 2.
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Issue Possible Cause Recommended Solution

Compound won't dissolve

1. Incorrect solvent. 2. DMSO

has absorbed moisture

(hygroscopic). 3. Solution is

supersaturated.

1. Ensure you are using a

recommended solvent like

DMSO. 2. Use a fresh,

unopened bottle of anhydrous

DMSO.[1][2] 3. Gently warm

and/or sonicate the solution. If

it persists, prepare a more

dilute stock solution.[2]

Precipitate forms after thawing

1. Solution was not fully

dissolved initially. 2. The

compound has come out of

solution during freezing.

1. Before use, allow the aliquot

to come to room temperature.

2. Vortex the vial and visually

inspect to ensure all precipitate

is redissolved. Gentle warming

can be applied if necessary.

Inconsistent experimental

results

1. Compound degradation due

to improper storage. 2. Multiple

freeze-thaw cycles of the stock

solution.

1. Verify that your storage

conditions align with the

recommended guidelines. 2.

Discard stock solutions that

have been frozen and thawed

multiple times. Always use

fresh aliquots for new

experiments.[1][4]
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Caption: Rizavasertib inhibits all isoforms of Akt, blocking downstream signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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